Cas no 6947-22-4 (2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide)

2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide structure
6947-22-4 structure
Product Name:2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
CAS No:6947-22-4
MF:C6H8N4O2
MW:168.1533203125
CID:1737547
PubChem ID:135408665
Update Time:2025-04-21

2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
    • 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide
    • NSC56907
    • AC1L6FDT
    • AC1Q696U
    • CTK5D0060
    • AR-1C8229
    • NSC-56907
    • AKOS010519483
    • 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide; NSC56907; AC1L6FDT; AC1Q696U; CTK5D0060; AR-1C8229; NSC-56907; AKOS010519483;
    • DTXSID50288614
    • 6947-22-4
    • Inchi: 1S/C6H8N4O2/c7-3-1-6(12)10-5(9-3)2-4(8)11/h1H,2H2,(H2,8,11)(H3,7,9,10,12)
    • InChI Key: RYTLFCBPZZOAEZ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(N)N=C(CC(N)=O)N1

Computed Properties

  • Exact Mass: 168.06484
  • Monoisotopic Mass: 168.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 110.57
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